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Compound of Interest

Compound Name: Dmac-dps

Cat. No.: B2453497 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Dmac-dps (10,10'-(4,4'-Sulfonylbis(4,1-

phenylene))bis(9,9-dimethyl-9,10-dihydroacridine)), ensuring operational safety and regulatory

compliance.

Based on its Safety Data Sheet (SDS), Dmac-dps is not classified as a hazardous substance

or mixture according to Regulation (EC) No. 1272/2008. Therefore, its disposal follows the

general protocols for non-hazardous solid chemical waste in a laboratory setting.

Chemical and Physical Properties of Dmac-dps
A clear understanding of a substance's properties is the first step in safe handling and disposal.
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Property Value

CAS Number 1477512-32-5

Chemical Formula C42H36N2O2S

Molecular Weight 632.81 g/mol

Physical State Solid: Powder/Crystals

Color Pale Yellow

Melting Point Not available

Boiling Point Not available

Solubility in Water Not known

Step-by-Step Disposal Protocol for Dmac-dps
This protocol outlines the essential steps for the safe disposal of Dmac-dps from a laboratory

environment.

1. Personal Protective Equipment (PPE) Confirmation: Before handling Dmac-dps for disposal,

ensure you are wearing appropriate PPE, including safety glasses with side shields, a lab coat,

and chemical-resistant gloves.

2. Waste Identification and Collection:

Collect waste Dmac-dps in a designated, clearly labeled, and sealed container.

The container must be compatible with the chemical; the original container is often a suitable

choice.

Do not mix Dmac-dps waste with other chemical waste streams, especially hazardous

materials.

3. Labeling of Waste Container:

Label the waste container clearly as "Non-Hazardous Waste: Dmac-dps".
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Include the full chemical name: 10,10'-(4,4'-Sulfonylbis(4,1-phenylene))bis(9,9-dimethyl-9,10-

dihydroacridine).

Indicate the approximate quantity of the waste.

4. Storage Prior to Disposal:

Store the sealed and labeled waste container in a designated waste accumulation area

within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.

5. Final Disposal:

Since Dmac-dps is a non-hazardous solid, it can typically be disposed of in the regular

laboratory solid waste stream, provided it is not contaminated with any hazardous

substances.

However, it is crucial to adhere to your institution's specific guidelines for non-hazardous

chemical waste disposal. Some institutions may require it to be collected by their

environmental health and safety (EHS) department.

Never dispose of Dmac-dps down the sink or in general office trash.

Dmac-dps Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dmac-dps.
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Dmac-dps Disposal Workflow

Start: Dmac-dps Waste for Disposal

Step 1: Wear Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Step 2: Collect Waste in a
Designated, Compatible Container

Step 3: Clearly Label Container
'Non-Hazardous Waste: Dmac-dps'

Step 4: Store in Designated
Waste Accumulation Area

Step 5: Consult Institutional
EHS Disposal Guidelines

Follow EHS Procedure for
Non-Hazardous Chemical Waste Pickup

EHS Collection Required

Dispose of in Designated
Laboratory Solid Waste Bin

Direct Disposal Permitted

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Dmac-dps Disposal Workflow Diagram.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Dmac-dps, contributing to a secure and compliant research environment. Always

prioritize safety and consult your institution's specific waste management policies.

To cite this document: BenchChem. [Proper Disposal of Dmac-dps: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2453497#dmac-dps-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b2453497?utm_src=pdf-body
https://www.benchchem.com/product/b2453497#dmac-dps-proper-disposal-procedures
https://www.benchchem.com/product/b2453497#dmac-dps-proper-disposal-procedures
https://www.benchchem.com/product/b2453497#dmac-dps-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2453497?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2453497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

